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Compound of Interest

Compound Name: N-Chloroacetanilide

Cat. No.: B1580650

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
storage of N-Chloroacetanilide. The information is compiled from safety data sheets to ensure
the well-being of laboratory personnel and to maintain the integrity of the chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

N-Chloroacetanilide is a chemical that may cause skin, eye, and respiratory irritation.[1][2][3]
The toxicological properties of this material have not been fully investigated.[1] Therefore, strict
adherence to safety protocols is mandatory.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type

Specification

Source

Eye Protection

Appropriate protective

eyeglasses or chemical safety

goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[1]

[1]021[4]

Hand Protection

Wear appropriate protective
gloves to prevent skin

exposure.

[1]5]

Skin and Body Protection

Wear appropriate protective
clothing to prevent skin
exposure. A lab coat is

recommended.[1][5]

[1](516]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced. A

dust respirator should be used

if user operations generate
dust.[1][5]

[1]5]

Engineering Controls

Proper engineering controls are crucial for minimizing exposure to N-Chloroacetanilide.

o Ventilation: Use only in a well-ventilated area.[1][3] Facilities storing or utilizing this material

should use process enclosures, local exhaust ventilation, or other engineering controls to

keep airborne levels below recommended exposure limits.[5]

o Eyewash and Safety Shower: Facilities storing or utilizing this material should be equipped

with an eyewash facility and a safety shower.[1]
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Safe Handling Protocols

Adherence to the following handling procedures is essential to prevent accidental exposure
and contamination.

Protocol 1: General Handling

e Wash hands thoroughly after handling.[1]

» Remove contaminated clothing and wash it before reuse.[1][3]

e Minimize dust generation and accumulation.[1]

¢ Avoid contact with eyes, skin, and clothing.[1]

o Keep the container tightly closed when not in use.[1][3]

e Avoid ingestion and inhalation.[1]

e Use non-sparking tools to prevent fire caused by electrostatic discharge.[3]
Protocol 2: Accidental Release Measures

o Small Spill: Use appropriate tools to put the spilled solid in a convenient waste disposal
container. Finish cleaning by spreading water on the contaminated surface and dispose of
according to local and regional authority requirements.

o Large Spill: Use a shovel to put the material into a convenient waste disposal container.
Finish cleaning by spreading water on the contaminated surface and allow it to evacuate
through the sanitary system.[5] In the case of a large spill, a self-contained breathing
apparatus should be used to avoid inhalation of the product.[5]

e General: Vacuum or sweep up material and place it into a suitable disposal container.[1]
Clean up spills immediately, observing precautions in the Protective Equipment section.[1]
Avoid generating dusty conditions and provide ventilation.[1]

First Aid Measures
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Immediate and appropriate first aid is critical in the event of exposure.

Table 2: First Aid Procedures

Exposure Route

Procedure

Source

Eyes

Flush eyes with plenty of water
for at least 15 minutes,
occasionally lifting the upper
and lower eyelids. Get medical
aid.[1]

[1]

Skin

Get medical aid. Flush skin
with plenty of water for at least
15 minutes while removing
contaminated clothing and
shoes. Wash clothing before

reuse.[1]

[1]

Ingestion

Never give anything by mouth
to an unconscious person. Get
medical aid. Do NOT induce
vomiting. If conscious and
alert, rinse mouth and drink 2-4

cupfuls of milk or water.[1]

[1]

Inhalation

Remove from exposure and
move to fresh air immediately.
If not breathing, give artificial
respiration. If breathing is
difficult, give oxygen. Get
medical aid.[1][3]

[1]3]

Storage Procedures

Proper storage of N-Chloroacetanilide is vital for maintaining its stability and preventing

hazardous reactions.

Table 3: Storage Conditions
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Parameter Requirement Source
) Store in a tightly closed
Container , [1][3][5]
container.[1][3][5]
. Store in a cool, dry, well-
Location [11[31[5]

ventilated area.[1][3][5]

Incompatible Substances

Away from incompatible
substances, such as oxidizing
agents.[1][5]

[1]5]

Other Conditions

Keep away from heat and
sources of ignition.[5] Protect

from moisture.

[5]

Logical Workflows

Diagram 1: Safe Handling Workflow

Click to download full resolution via product page

Caption: Workflow for the safe handling of N-Chloroacetanilide.

Diagram 2: Safe Storage Logical Relationships
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Storage Requirements
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Caption: Key relationships for the safe storage of N-Chloroacetanilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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